Cas no 21980-66-5 (2,6,10,14-tetramethylpentadecan-2-ol)
21980-66-5 structure
Product Name:2,6,10,14-tetramethylpentadecan-2-ol
CAS No:21980-66-5
MF:C19H40O
MW:284.520306587219
CID:1405379
PubChem ID:547881
Update Time:2025-04-20
2,6,10,14-tetramethylpentadecan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,6,10,14-tetramethylpentadecan-2-ol
- 2,6,10,14-Tetramethyl-2-pentadecanol
- 2-Pentadecanol, 2,6,10,14-tetramethyl-
- DTXSID40944570
- 2,6,10,14-Tetramethyl-2-pentadecanol #
- 21980-66-5
-
- Inchi: 1S/C19H40O/c1-16(2)10-7-11-17(3)12-8-13-18(4)14-9-15-19(5,6)20/h16-18,20H,7-15H2,1-6H3
- InChI Key: ZOSMZZWFQFQQGR-UHFFFAOYSA-N
- SMILES: OC(C)(C)CCCC(C)CCCC(C)CCCC(C)C
Computed Properties
- Exact Mass: 284.3081
- Monoisotopic Mass: 284.307915895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2,6,10,14-tetramethylpentadecan-2-ol Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
21980-66-5 (2,6,10,14-tetramethylpentadecan-2-ol) Related Products
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- 768-95-6(1-Adamantanol)
- 123-17-1(2,6,8-Trimethyl-4-nonanol)
- 78-69-3(3,7-dimethyloctan-3-ol)
- 1462-03-9(1-methylcyclopentan-1-ol)
- 13254-34-7(2,\u200b6-\u200bDimethyl-2-\u200bheptanol)
- 1940-18-7(1-Ethylcyclohexanol)
- 1462-96-0(1-ethylcyclopentan-1-ol)
- 590-67-0(1-Methylcyclohexanol)
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